Cas no 317319-10-1 (methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate)

methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate Properties

Names and Identifiers

• Methyl 2-(4-hydroxy-2-methylphenoxy)acetate
• ACETIC ACID, 2-(4-HYDROXY-2-METHYLPHENOXY)-, METHYL ESTER
• A5724
• (4-Hydroxy-2-methylphenoxy)acetic acid methyl ester
• methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate
• MFCD07778439
• 317319-10-1
• 2-(4-HYDROXY-2-METHYLPHENOXY)-ACETIC ACID METHYL ESTER
• Acetic acid,2-(4-hydroxy-2-methylphenoxy)-,methyl ester
• Acetic acid,2-(4-hydroxy-2-methylphenoxy)-, methyl ester
• CS-B0471
• AKOS006286860
• 2-(4-Hydroxy-2-methylphenoxy)acetic acid methyl ester
• methyl(4-hydroxy-2-methylphenoxy)acetate
• SCHEMBL1245338
• METHYL (4-HYDROXY-2-METHYLPHENOXY)-ACETATE
• DTXSID30634913
• (4-hydroxy-2-methyl-phenoxy)-acetic acid methyl ester
• Methyl2-(4-hydroxy-2-methylphenoxy)acetate
• MKWKLYFKRYJIKT-UHFFFAOYSA-N
• methyl (4-hydroxy-2-methylphenoxy)acetate
• Methyl 2-(4-hydroxy-2-methyl-phenoxy)-acetate
• AS-40067
• +Expand

• MDL： MFCD07778439
• InChIKey： MKWKLYFKRYJIKT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O4/c1-7-5-8(11)3-4-9(7)14-6-10(12)13-2/h3-5,11H,6H2,1-2H3
• SMILES： CC1=CC(=CC=C1OCC(=O)OC)O

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.07355886g/mol
• Heavy Atom Count: 14
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 1.25240
• PSA: 55.76000
• Boiling Point: 319 ºC
• Flash Point: 125 ºC
• Density: 1.191